Cas no 1369775-16-5 (1-bromo-3-(cyclohexyloxy)-2-methylbenzene)

• Product Name: 1-bromo-3-(cyclohexyloxy)-2-methylbenzene
• CAS No: 1369775-16-5
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 2133552
• Update Time: 2023-11-19

1-bromo-3-(cyclohexyloxy)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(cyclohexyloxy)-2-methylBenzene
• JHZOJTWIELYAOK-UHFFFAOYSA-N
• 1-bromo-3-cyclohexyloxy-2-methyl-benzene
• CID 86681308
• Benzene, 1-bromo-3-(cyclohexyloxy)-2-methyl-
• 1-bromo-3-(cyclohexyloxy)-2-methylbenzene

• Inchi： 1S/C13H17BrO/c1-10-12(14)8-5-9-13(10)15-11-6-3-2-4-7-11/h5,8-9,11H,2-4,6-7H2,1H3
• InChI Key： JHZOJTWIELYAOK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)OC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 321.2±22.0 °C(Predicted)